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Compound of Interest

Compound Name: Sodium carbonate decahydrate

Cat. No.: B1198397 Get Quote

Technical Support Center: Sodium Carbonate
Decahydrate Solutions
This technical support center provides troubleshooting guides and frequently asked questions

regarding the stability of sodium carbonate decahydrate solutions for researchers, scientists,

and drug development professionals.

Troubleshooting Guides
Issue 1: My sodium carbonate solution has become cloudy or has formed a precipitate over

time.

Question: Why is my clear sodium carbonate solution now cloudy? Answer: Cloudiness or

precipitation in a sodium carbonate solution is typically due to the absorption of carbon

dioxide (CO₂) from the atmosphere.[1] This reaction forms sodium bicarbonate (NaHCO₃),

which is significantly less soluble than sodium carbonate and will precipitate out of the

solution, especially at higher concentrations.[1]

Question: How can I prevent my sodium carbonate solution from becoming cloudy? Answer:

To prevent the formation of sodium bicarbonate precipitate, you should limit the solution's

exposure to air. Always use tightly sealed containers for storage.[2][3] For long-term storage

or for sensitive applications, consider using containers with minimal headspace or purging

the headspace with an inert gas like nitrogen.
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Question: Can I still use a cloudy sodium carbonate solution? Answer: It is not recommended

to use a cloudy solution for applications requiring a precise concentration or pH. The

formation of sodium bicarbonate alters both the carbonate concentration and the overall

alkalinity of the solution. For best results, a fresh solution should be prepared.

Issue 2: The pH of my sodium carbonate solution has decreased.

Question: I measured the pH of my stored sodium carbonate solution, and it's lower than

when I first prepared it. Why did this happen? Answer: A decrease in the pH of a sodium

carbonate solution is a common issue caused by the absorption of atmospheric CO₂.[4] The

dissolved CO₂ reacts with carbonate ions (CO₃²⁻) in the solution to form bicarbonate ions

(HCO₃⁻). This process consumes hydroxide ions (OH⁻) from the hydrolysis of carbonate,

thus lowering the solution's pH.[4][5]

Question: How significant can the pH change be? Answer: The extent of the pH drop

depends on the duration and extent of exposure to air. A solution with an initial pH of around

11.6 can decrease over time as carbonate is converted to bicarbonate.[4][5]

Question: How can I maintain a stable pH in my sodium carbonate solution? Answer: The

best practice is to store the solution in a tightly sealed, airtight container to prevent CO₂

absorption.[3][6] For critical applications, preparing the solution fresh is the most reliable

method to ensure the correct pH.

Frequently Asked Questions (FAQs)
Question: What is the proper way to store a sodium carbonate decahydrate solution?

Answer: Store the solution in a cool, dry, and well-ventilated area in a tightly closed container

to prevent both evaporation and the absorption of atmospheric CO₂.[3][7]

Question: What is the difference between sodium carbonate decahydrate, monohydrate,

and anhydrous forms? How does this affect my solution preparation? Answer: The terms

decahydrate (Na₂CO₃·10H₂O), monohydrate (Na₂CO₃·H₂O), and anhydrous (Na₂CO₃) refer

to the number of water molecules of crystallization.[8] It is crucial to use the correct

molecular weight for the specific form of sodium carbonate you are using to achieve the

desired molar concentration. The decahydrate form can lose water over time (effloresce) if

exposed to dry air, which can be a source of error in weighing.[8][9]
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Question: What factors affect the solubility of sodium carbonate? Answer: Key factors include

temperature, pH, and the presence of other ions. Generally, solubility increases with

temperature up to 35.4°C.[5][10] In acidic solutions, solubility increases as carbonate ions

react to form CO₂ gas.[10] The presence of other sodium salts can decrease solubility due to

the common-ion effect.[10]

Question: At what temperature is sodium carbonate decahydrate stable? Answer: Sodium
carbonate decahydrate crystals form from aqueous solutions at temperatures between

-2.1°C and 32.0°C.[8] Above this temperature, the heptahydrate and then the monohydrate

forms are more stable.[8] The decahydrate can also lose its water of hydration in dry air to

form the monohydrate.[8]

Data Presentation
Table 1: pH of Aqueous Sodium Carbonate Solutions at 25°C

Concentration (wt%) pH

1% 11.37

5% 11.58

10% 11.70

(Data sourced from PubChem[11])

Table 2: Solubility of Sodium Carbonate vs. Sodium Bicarbonate

Compound Solubility in Water

Sodium Carbonate High (e.g., 49.7 g/100 mL at 35.4°C)[5]

Sodium Bicarbonate
Lower (approximately three times less soluble

than sodium carbonate)[1]

Experimental Protocols
Protocol 1: Preparation of a 0.1 M Standard Sodium Carbonate Solution
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Material: Use anhydrous sodium carbonate (Na₂CO₃) that has been dried in an oven at 250-

270°C for a specified time and cooled in a desiccator to ensure it is free of moisture.[12][13]

Calculation: Calculate the mass of anhydrous Na₂CO₃ required. For 1 liter of a 0.1 M

solution, you will need:

Mass = Molarity × Volume × Molar Mass

Mass = 0.1 mol/L × 1 L × 105.99 g/mol = 10.599 g

Weighing: Accurately weigh the calculated mass of the dried anhydrous sodium carbonate.

Dissolving: Transfer the weighed solid into a 1-liter volumetric flask. Add approximately 500

mL of deionized or distilled water and swirl gently to dissolve the solid completely.

Dilution: Once dissolved, carefully add water to the flask until the bottom of the meniscus

reaches the calibration mark.

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Storage: Immediately transfer the solution to a clean, dry, and tightly sealed storage bottle.

Protocol 2: Stability Test for Sodium Carbonate Solutions

Initial Measurement: Immediately after preparing the solution, measure and record the initial

pH using a calibrated pH meter. Also, record visual observations (e.g., "clear, colorless

solution").

Storage: Store the solution in a tightly sealed container at room temperature. For

comparison, a second sample can be stored in a loosely covered container to observe the

effects of atmospheric exposure.

Periodic Monitoring: At regular intervals (e.g., daily for the first week, then weekly), withdraw

a small aliquot of the solution.

Analysis:

Measure and record the pH.
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Visually inspect the solution for any signs of turbidity or precipitation and record your

observations.

Data Evaluation: Plot the pH over time to visualize the rate of change. Note the time at which

any visual changes occur. This data will help determine the usable lifespan of the solution for

your specific application and storage conditions.

Protocol 3: Titrimetric Assay of Sodium Carbonate Solution

This method determines the total alkalinity of the solution.

Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the sodium carbonate

solution into a conical flask.

Indicator: Add 2-3 drops of a suitable indicator, such as methyl orange. The solution will turn

yellow.

Titration: Titrate the solution with a standardized strong acid (e.g., 0.1 M HCl) from a burette

until the solution just begins to change from yellow to red.[14]

Boiling: Gently boil the titrated solution for 2-3 minutes to expel any dissolved CO₂.[14] The

color may revert to yellow.

Completion: Cool the solution and continue the titration until the first permanent reddish color

is observed.[14]

Calculation: Use the volume and concentration of the titrant to calculate the concentration of

the sodium carbonate solution.
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Caption: Logical pathway of sodium carbonate solution instability.
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Caption: Workflow for preparing and testing a stable solution.
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Caption: Troubleshooting flowchart for common stability issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. quora.com [quora.com]

2. fr.cpachem.com [fr.cpachem.com]

3. camachem.com [camachem.com]

4. physicsforums.com [physicsforums.com]

5. China The Physical And Chemical Properties Of Sodium Carbonate Suppliers,
Manufacturers, Factory - Free Sample - OCEANCHEM [oceanchemgroup.com]

6. Sodium carbonate - Sciencemadness Wiki [sciencemadness.org]

7. tatachemicals.com [tatachemicals.com]

8. Sodium carbonate - Wikipedia [en.wikipedia.org]

9. quora.com [quora.com]

10. What are the factors affecting the solubility of Sodium Carbonate? - Blog
[winchemistry.com]

11. Sodium Carbonate | Na2CO3 | CID 10340 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. infinitalab.com [infinitalab.com]

13. chemistry.stackexchange.com [chemistry.stackexchange.com]

14. Test Method For Sodium Carbonate ( Soda Ash) Purity - INSIDE CHEMISTRY
[insidechem.blogspot.com]

To cite this document: BenchChem. [Stability issues of sodium carbonate decahydrate
solutions over time.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198397#stability-issues-of-sodium-carbonate-
decahydrate-solutions-over-time]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1198397?utm_src=pdf-custom-synthesis
https://www.quora.com/Why-does-sodium-carbonate-turn-cloudy-after-a-long-period-of-time
https://fr.cpachem.com/msds?num=1079303&dnl=sd_-_Sodium_carbonate_solution_R2_%281079303%29_%28EU%29.pdf
https://camachem.com/en/blog/guide-to-sodium-carbonate-safety
https://www.physicsforums.com/threads/testing-ph-change-of-na2co3-solution-after-a-month.329915/
https://www.oceanchemgroup.com/oil-field-drilling-chemical/soda-ash/the-physical-and-chemical-properties-of.html
https://www.oceanchemgroup.com/oil-field-drilling-chemical/soda-ash/the-physical-and-chemical-properties-of.html
http://www.sciencemadness.org/smwiki/index.php/Sodium_carbonate
https://www.tatachemicals.com/tata/sites/default/files/2025-11/tata-msds-sodium-carbonate-anhydrous-en.pdf
https://en.wikipedia.org/wiki/Sodium_carbonate
https://www.quora.com/What-happens-when-hydrated-sodium-carbonate-is-heated
https://www.winchemistry.com/blog/what-are-the-factors-affecting-the-solubility-of-sodium-carbonate-284365.html
https://www.winchemistry.com/blog/what-are-the-factors-affecting-the-solubility-of-sodium-carbonate-284365.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Carbonate
https://infinitalab.com/astm/astm-e359-10-analysis-of-soda-ash-sodium-carbonate/
https://chemistry.stackexchange.com/questions/38776/what-are-some-sources-of-error-in-the-preparation-of-a-standard-solution-of-sod
http://insidechem.blogspot.com/2017/04/test-method-for-sodium-carbonate-soda.html?m=1
http://insidechem.blogspot.com/2017/04/test-method-for-sodium-carbonate-soda.html?m=1
https://www.benchchem.com/product/b1198397#stability-issues-of-sodium-carbonate-decahydrate-solutions-over-time
https://www.benchchem.com/product/b1198397#stability-issues-of-sodium-carbonate-decahydrate-solutions-over-time
https://www.benchchem.com/product/b1198397#stability-issues-of-sodium-carbonate-decahydrate-solutions-over-time
https://www.benchchem.com/product/b1198397#stability-issues-of-sodium-carbonate-decahydrate-solutions-over-time
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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